5-[(2-Chloro-4-nitrophenyl)[3-methyl-4-oxo-5-(sodiooxycarbonyl)-2,5-cyclohexadien-1-ylidene]methyl]-
5-[(2-Chloro-4-nitrophenyl)[3-methyl-4-oxo-5-(sodiooxycarbonyl)-2,5-cyclohexadien-1-ylidene]methyl]-
Brand Name:
Vulcanchem
CAS No.:
10143-02-9
VCID:
VC0154320
InChI:
InChI=1S/C23H16ClNO8.2Na/c1-10-5-12(7-16(20(10)26)22(28)29)19(15-4-3-14(25(32)33)9-18(15)24)13-6-11(2)21(27)17(8-13)23(30)31;;/h3-9,26H,1-2H3,(H,28,29)(H,30,31);;/q;2*+1/p-2
SMILES:
CC1=CC(=CC(=C1[O-])C(=O)[O-])C(=C2C=C(C(=O)C(=C2)C(=O)O)C)C3=C(C=C(C=C3)[N+](=O)[O-])Cl.[Na+].[Na+]
Molecular Formula:
C23H14ClNNa2O8
Molecular Weight:
513.794
5-[(2-Chloro-4-nitrophenyl)[3-methyl-4-oxo-5-(sodiooxycarbonyl)-2,5-cyclohexadien-1-ylidene]methyl]-
CAS No.: 10143-02-9
Main Products
VCID: VC0154320
Molecular Formula: C23H14ClNNa2O8
Molecular Weight: 513.794
![5-[(2-Chloro-4-nitrophenyl)[3-methyl-4-oxo-5-(sodiooxycarbonyl)-2,5-cyclohexadien-1-ylidene]methyl]- - 10143-02-9](/images/no_structure.jpg)
| CAS No. | 10143-02-9 |
|---|---|
| Product Name | 5-[(2-Chloro-4-nitrophenyl)[3-methyl-4-oxo-5-(sodiooxycarbonyl)-2,5-cyclohexadien-1-ylidene]methyl]- |
| Molecular Formula | C23H14ClNNa2O8 |
| Molecular Weight | 513.794 |
| IUPAC Name | disodium;5-[(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2-chloro-4-nitrophenyl)methyl]-3-methyl-2-oxidobenzoate |
| Standard InChI | InChI=1S/C23H16ClNO8.2Na/c1-10-5-12(7-16(20(10)26)22(28)29)19(15-4-3-14(25(32)33)9-18(15)24)13-6-11(2)21(27)17(8-13)23(30)31;;/h3-9,26H,1-2H3,(H,28,29)(H,30,31);;/q;2*+1/p-2 |
| Standard InChIKey | XTYIXFCABNMIFY-UHFFFAOYSA-L |
| SMILES | CC1=CC(=CC(=C1[O-])C(=O)[O-])C(=C2C=C(C(=O)C(=C2)C(=O)O)C)C3=C(C=C(C=C3)[N+](=O)[O-])Cl.[Na+].[Na+] |
| Last Modified | Aug 20 2021 |
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